Cas no 1401419-89-3 (Pterisolic acid E)

• Product Name: Pterisolic acid E
• CAS No: 1401419-89-3
• Molecular Formula: C₂₀H₃₀O₅
• Molecular Weight: 313.35643
• CID: 1080905
• PubChem ID: 53238561

Pterisolic acid E Properties

Names and Identifiers

• Pterisolic acid E
• [ "" ]
• (1R,4S,5R,9R,10R,12R,13R,14R)-10,12-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• AKOS032961920
• DTXSID101216071
• FS-9496
• 1401419-89-3
• (4R,4aS,6aR,8R,9R,10R,11aR,11bR)-10,11a-Dihydroxy-4,8,11b-trimethyl-7-oxotetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
• Kauran-18-oic acid, 9,12-dihydroxy-15-oxo-, (4alpha,12beta)-
• Kauran-18-oic acid, 9,12-dihydroxy-15-oxo-, (4I+/-,12I(2))-
• (1R,4S,5R,9R,10R,12R,13R,14R)-10,12-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.0(1),(1)?.0?,?]hexadecane-5-carboxylic acid

• InChIKey： IZIVAPRKBMMUKE-NBVFGAQYSA-N
• Inchi： InChI=1S/C20H30O5/c1-11-12-9-19(15(11)22)8-5-14-17(2,16(23)24)6-4-7-18(14,3)20(19,25)10-13(12)21/h11-14,21,25H,4-10H2,1-3H3,(H,23,24)/t11-,12-,13-,14-,17-,18-,19+,20-/m1/s1
• SMILES： C[C@@H]1[C@H]2C[C@]3(C1=O)CC[C@@H]4[C@](CCC[C@]4([C@@]3(C[C@H]2O)O)C)(C)C(=O)O

Computed Properties

• Exact Mass: 350.20900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 350.20932405g/mol
• Heavy Atom Count: 25
• Complexity: 646
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• LogP: 2.38470
• PSA: 94.83000
• Boiling Point: 539.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 293.8±26.6 °C
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids